Cas no 343374-55-0 ((5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate)

• Product Name: (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate
• CAS No: 343374-55-0
• CID: 4649271
• Update Time: 2025-06-10

(5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• (5-PHENYL-3-ISOXAZOLYL)METHYL 2,4-DICHLOROBENZENECARBOXYLATE
• (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate

(5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate: An Overview of Its Structure, Properties, and Applications

(5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate (CAS No. 343374-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate consists of a 2,4-dichlorobenzoic acid moiety linked to a (5-phenyl-3-isoxazolyl)methyl group. The isoxazole ring, a five-membered heterocyclic compound with a double bond and an oxygen atom, imparts unique chemical and biological properties to the molecule. The presence of the phenyl group further enhances its aromatic character and contributes to its overall stability and reactivity.

Recent studies have highlighted the potential of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate in various therapeutic areas. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cell proliferation and survival.

In addition to its antiproliferative effects, (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes and is excreted through both renal and hepatic pathways.

Toxicity studies have shown that (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), careful safety evaluations are essential before advancing to clinical trials. Preclinical toxicity assessments have been conducted in multiple animal models, including rodents and non-human primates, to ensure its safety for human use.

The synthesis of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate involves several well-established chemical reactions. One common synthetic route starts with the reaction of 2,4-dichlorobenzoyl chloride with (5-phenylisoxazol-3-yl)methanol in the presence of a base such as triethylamine. The resulting ester can then be purified using standard techniques such as column chromatography or recrystallization.

In conclusion, (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate (CAS No. 343374-55-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.